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Compound of Interest

Compound Name: Methyl 2-furoate

Cat. No.: B073834

An In-depth Technical Guide to the Physical Properties of Methyl 2-furoate

This technical guide provides a comprehensive overview of the key physical properties of
Methyl 2-furoate, with a specific focus on its boiling point and density. The information is
intended for researchers, scientists, and professionals in the field of drug development and
chemical synthesis.

Quantitative Data Summary

The physical properties of Methyl 2-furoate have been determined through various
experimental measurements. The following table summarizes the reported values for its boiling
point and density under specified conditions.
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Physical Property Value Conditions Reference(s)

Boiling Point 181-182°C at 760 mmHg [1112]

181.3°C Not specified [3]

181 °C (literature value) [41[5]

81-82°C at 20 mmHg [2]

178 - 180 °C at 60 mmHg

146 - 148 °C at 0.75 mmHg [4]

Density 1.179 g/mL at 25 °C (lerature [41[5]
value)

1.179 g/cm3 Not specified [6]

1.175 Not specified [3]

1.176-1.181 Not specified [1]

1.170 - 1.180 at 25 °C 2]

Experimental Protocols

The determination of boiling point and density for a chemical compound like Methyl 2-furoate

is achieved through standardized laboratory procedures. While the specific experimental

reports for the cited values are not detailed in the search results, the following represents the

common and accepted methodologies in the field.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. The normal boiling point is measured at an atmospheric pressure of 760 mmHg.

Common Methodologies:

« Distillation Method: A simple or fractional distillation apparatus is set up with the sample (at

least 5 mL) in a distilling flask with boiling chips. A thermometer is placed so that the top of

the bulb is level with the bottom of the side-arm of the flask. The liquid is heated, and as it
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boils, the vapor rises, surrounds the thermometer bulb, and condenses in the condenser.
The temperature at which the liquid is actively distilling and the temperature on the
thermometer remains constant is recorded as the boiling point. The barometric pressure is
also recorded.[7]

Reflux Method: A flask containing the liquid and boiling chips is fitted with a condenser in a
vertical position.[7] The liquid is heated to a boil. The thermometer bulb is positioned in the
vapor phase below the condenser to measure the temperature of the vapor that is in
equilibrium with the boiling liquid.[7] This provides an accurate boiling point reading, as it
minimizes the risk of superheating.[7]

Thiele Tube Method: This microscale method involves placing a small amount of the sample
in a fusion tube, along with an inverted capillary tube. The tube is attached to a thermometer
and heated in a Thiele tube containing high-boiling mineral oil. As the sample is heated, air
expands from the capillary tube. At the boiling point, a rapid and continuous stream of
bubbles emerges from the capillary. The heat is then removed, and the temperature at which
the liquid just begins to enter the capillary tube upon cooling is recorded as the boiling point.

[7]

Density Determination

Density is the mass of a substance per unit volume. For a liquid like Methyl 2-furoate, it is
typically measured in g/mL or g/cms.

Common Methodology:

» Pycnometer Method: A pycnometer, a glass flask with a precise and known volume, is used
for this measurement.

o The empty pycnometer is first weighed.

o

It is then filled with the sample liquid (Methyl 2-furoate), and excess liquid is removed to
ensure the volume is exact. Care is taken to avoid air bubbles.

o

The filled pycnometer is weighed again.

[¢]

The temperature of the liquid is recorded, as density is temperature-dependent.
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o The mass of the liquid is calculated by subtracting the mass of the empty pycnometer from
the mass of the filled pycnometer.

o The density is then calculated by dividing the mass of the liquid by the known volume of
the pycnometer.

Visualizations

The following diagram illustrates the logical relationship between Methyl 2-furoate and its
primary physical properties discussed in this guide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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